Cas no 822-63-9 (5-amino-3-isoxazolol)

• Product Name: 5-amino-3-isoxazolol
• CAS No: 822-63-9
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• MDL: MFCD00047072
• CID: 728894
• PubChem ID: 246219
• Update Time: 2025-04-19

5-amino-3-isoxazolol Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisoxazol-3(2H)-one
• 3(2H)-Isoxazolone,5-amino-
• 5-amino-1,2-oxazol-3-one
• 5-AMINO-ISOXAZOL-3-ONE
• 5-amino-3-isoxazolol
• NSC-58894
• VS-08725
• DTXSID80289073
• AKOS000302409
• 5-AMINO-2,3-DIHYDRO-1,2-OXAZOL-3-ONE
• NSC58894
• 5-amino-1,2-oxazol-3-ol
• CS-0067869
• BB 0258048
• 5-AMINO-3(2H)-ISOXAZOLONE
• MFCD00175393
• 5-amino-1,2-oxazol-3(2H)-one
• 822-63-9
• 5-aminoisoxazol-3-ol
• D73552
• A916975
• AKOS010512180
• EN300-101038
• SCHEMBL432027
• BBL028339
• 5-amino-2H-1,2-oxazol-3-one
• 3-isoxazolol, 5-amino-
• STL311762
• STL434951
• ALBB-022834

• MDL： MFCD00047072
• Inchi： 1S/C3H4N2O2/c4-2-1-3(6)5-7-2/h1H,4H2,(H,5,6)
• InChI Key： SBAQXOKGHJGIGF-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)N

Computed Properties

• Exact Mass: 100.027
• Monoisotopic Mass: 100.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 369°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.532

5-amino-3-isoxazolol Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles